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Compound of Interest

Compound Name: HC-067047 hydrochloride

Cat. No.: B1488082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization of HC-067047
hydrochloride, a potent and selective TRPV4 antagonist, in Dimethyl Sulfoxide (DMSO) and

saline-based solutions for in vitro and in vivo research applications. Adherence to these

guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction
HC-067047 hydrochloride is a small molecule inhibitor of the Transient Receptor Potential

Vanilloid 4 (TRPV4) cation channel.[1][2][3] As a selective antagonist, it is a valuable tool for

investigating the physiological and pathophysiological roles of TRPV4 in various biological

systems. Accurate preparation of HC-067047 hydrochloride solutions is the first critical step

for any experiment. This document outlines its solubility characteristics and provides

standardized protocols for its dissolution.

Physicochemical Properties
Molecular Formula: C₂₆H₂₉ClF₃N₃O

Molecular Weight: 507.98 g/mol [1]

CAS Number: 1481646-76-7[1]
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Solubility Data
The solubility of HC-067047 and its hydrochloride salt has been reported in various solvents.

The following table summarizes the quantitative data for solubility in DMSO. Direct solubility in

saline is not explicitly reported, as the compound has low aqueous solubility. Therefore, for in

vivo applications, a co-solvent system is typically employed.

Solvent Compound Form Concentration Reference

DMSO HC-067047 100 mM [4][5]

DMSO HC-067047 94 mg/mL (~199 mM) [6]

DMSO HC-067047 50 mg/mL [7]

DMSO HC-067047 15 mg/mL [8]

Note: The solubility of the hydrochloride salt is expected to be similar in DMSO. It is

recommended to use fresh, anhydrous DMSO as absorbed moisture can reduce the solubility

of the compound.[6]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of HC-067047
hydrochloride in DMSO, a common starting point for in vitro experiments.

Materials:

HC-067047 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Calibrated pipettes

Sterile microcentrifuge tubes or vials
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Procedure:

Calculate the required mass: For 1 mL of a 10 mM stock solution, the required mass of HC-
067047 hydrochloride (MW: 507.98 g/mol ) is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 507.98 g/mol x 1000 mg/g = 5.08 mg

Weigh the compound: Accurately weigh 5.08 mg of HC-067047 hydrochloride powder and

transfer it to a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous DMSO to the tube.

Dissolve the compound: Close the tube tightly and vortex thoroughly until the powder is

completely dissolved. Gentle warming or sonication can be used to aid dissolution if

precipitation is observed.[9]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for up to one month or -80°C for up to six months.[2][5]

Preparation of a Saline-Based Formulation for In Vivo
Administration
Due to the low aqueous solubility of HC-067047 hydrochloride, a co-solvent system is

necessary for preparing formulations suitable for in vivo administration (e.g., intraperitoneal

injection). This protocol is an example of a commonly used formulation.

Materials:

100 mg/mL HC-067047 hydrochloride stock solution in DMSO

Tween 80 (Polysorbate 80)

Polyethylene glycol 300 (PEG300)

Sterile Saline (0.9% NaCl in water)
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Sterile tubes

Calibrated pipettes

Procedure:

This protocol describes the preparation of 1 mL of a vehicle containing 10% DMSO, 40%

PEG300, 5% Tween 80, and 45% saline. The final concentration of the drug can be adjusted by

varying the concentration of the initial DMSO stock.

Prepare the vehicle components: In a sterile tube, add the solvents in the following order,

ensuring complete mixing after each addition:

100 µL of DMSO (containing the desired amount of HC-067047 hydrochloride)

400 µL of PEG300. Mix until the solution is clear.

50 µL of Tween 80. Mix until the solution is clear.

450 µL of sterile saline. Mix until the solution is clear and homogenous.

Final Concentration Example: To achieve a final drug concentration of 10 mg/mL in the

injection vehicle, you would start with a 100 mg/mL stock of HC-067047 hydrochloride in

DMSO.

Use immediately: It is recommended to use the freshly prepared formulation immediately for

optimal results.[6]

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the mechanism of action of HC-067047 hydrochloride and a

typical experimental workflow for its use.
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Caption: Mechanism of action of HC-067047 hydrochloride as a TRPV4 antagonist.
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Caption: Experimental workflow for the preparation and use of HC-067047 hydrochloride
solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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